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Compound of Interest

Compound Name: 2,6-Heptanediol

Cat. No.: B13894120 Get Quote

In-Depth Technical Guide: 2,6-Heptanediol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical

properties of 2,6-heptanediol, a diol of interest in various chemical and pharmaceutical

research applications.

Core Physicochemical Data
The essential molecular properties of 2,6-heptanediol are summarized in the table below.

These values are critical for experimental design, analytical characterization, and

computational modeling.

Property Value Source

Chemical Formula C₇H₁₆O₂ [1][2][3][4]

Molecular Weight 132.20 g/mol [1][2]

Exact Mass 132.115029749 Da [2]

CAS Registry Number 5969-12-0 [1]

Chemical Structure
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The molecular structure of 2,6-heptanediol consists of a seven-carbon chain with hydroxyl

groups located at the second and sixth positions. This structure is depicted in the following

diagram.

Caption: Chemical structure of 2,6-heptanediol.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2,6-heptanediol are beyond

the scope of this introductory guide. However, researchers can refer to established organic

chemistry literature for methods such as the reduction of 2,6-heptanedione. Standard analytical

techniques including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS) are routinely employed for its characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b13894120?utm_src=pdf-body
https://www.benchchem.com/product/b13894120?utm_src=pdf-body
https://www.benchchem.com/product/b13894120?utm_src=pdf-body
https://www.benchchem.com/product/b13894120?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/inchi?ID=C5969120&Units=CAL
https://pubchem.ncbi.nlm.nih.gov/compound/2R_6R_-2_6-Heptanediol
https://pubchem.ncbi.nlm.nih.gov/compound/2R_6R_-2_6-Heptanediol
https://www.lookchem.com/ProductWholeProperty_LCPL150047.htm
https://wap.guidechem.com/encyclopedia/heptane-2-6-diol-dic659452.html
https://www.benchchem.com/product/b13894120#2-6-heptanediol-molecular-weight-and-formula
https://www.benchchem.com/product/b13894120#2-6-heptanediol-molecular-weight-and-formula
https://www.benchchem.com/product/b13894120#2-6-heptanediol-molecular-weight-and-formula
https://www.benchchem.com/product/b13894120#2-6-heptanediol-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13894120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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